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Compound of Interest

Compound Name: BP Fluor 405 NHS Ester

Cat. No.: B15556566 Get Quote

Essential Safety and Handling Guide for BP
Fluor 405 NHS Ester
This guide provides immediate safety, operational, and disposal protocols for laboratory

personnel, including researchers, scientists, and drug development professionals working with

BP Fluor 405 NHS Ester. Adherence to these procedures is critical for ensuring personal

safety and maintaining experimental integrity.

I. Product Identification and Properties
BP Fluor 405 NHS Ester is a water-soluble, blue-fluorescent dye commonly used for labeling

primary amines in proteins and other molecules.[1][2] While it is shipped as a non-hazardous

chemical, proper laboratory handling procedures should always be followed.[1]
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Property Value Source

Synonyms
Alexa Fluor 405 NHS Ester,

AF405 NHS Ester
[1][3]

CAS Number 2131079-93-9 [1]

Molecular Weight ~1030.27 g/mol [1]

Excitation Maximum ~402 nm [4][5]

Emission Maximum ~424 nm [4][5]

Solubility Water, DMSO, DMF [4][5]

Storage

Short term (days to weeks): 0-

4°C; Long term (months to

years): -20°C. Store in a dry,

dark place.

[1]

II. Personal Protective Equipment (PPE)
A thorough hazard assessment should be conducted for any specific experimental protocol.

However, the following minimum PPE is required when handling BP Fluor 405 NHS Ester in a

laboratory setting.[6]
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PPE Category Item Rationale

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles.

Protects against accidental

splashes of the reagent or

solvents.[6][7]

Hand Protection Disposable nitrile gloves.

Provides a barrier against

incidental skin contact.[6]

Gloves should be changed

immediately if contaminated.

Body Protection Laboratory coat.
Protects skin and personal

clothing from spills.[7][8]

Respiratory Protection

Not generally required for

small quantities in well-

ventilated areas. A dust mask

(e.g., N95) is recommended

when handling the solid

powder to avoid inhalation.[9]

Minimizes inhalation of the

powdered reagent.

III. Handling and Experimental Protocol
BP Fluor 405 NHS Ester is moisture-sensitive.[10] The NHS ester moiety can readily

hydrolyze, rendering the product non-reactive.[10][11]

Step-by-Step Handling Procedure:

Equilibration: Before opening, allow the vial of BP Fluor 405 NHS Ester to warm to room

temperature. This prevents moisture from condensing on the product.[10]

Reagent Preparation:

Dissolve the required amount of the NHS ester in a high-quality, anhydrous water-miscible

organic solvent such as dimethyl sulfoxide (DMSO) or dimethylformamide (DMF)

immediately before use.[10]

Do not prepare stock solutions for long-term storage as the NHS ester will hydrolyze.[10]

[12]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.westlab.com/blog/comprehensive-guide-to-lab-ppe-personal-protective-equipment
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.westlab.com/blog/comprehensive-guide-to-lab-ppe-personal-protective-equipment
https://nexerasci.com/collections/protective-apparel-ppe
https://www.benchchem.com/pdf/Proper_Disposal_of_Atto_565_NHS_Ester_A_Step_by_Step_Guide.pdf
https://www.benchchem.com/product/b15556566?utm_src=pdf-body
https://broadpharm.com/protocol_files/peg_nhs
https://broadpharm.com/protocol_files/peg_nhs
https://info.gbiosciences.com/blog/how-to-determine-reactivity-of-nhs-esters-on-biotinylation-and-cross-linking-reagents
https://www.benchchem.com/product/b15556566?utm_src=pdf-body
https://broadpharm.com/protocol_files/peg_nhs
https://broadpharm.com/protocol_files/peg_nhs
https://broadpharm.com/protocol_files/peg_nhs
https://tools.thermofisher.com/content/sfs/manuals/MAN0011309_NHS_SulfoNHS_UG.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556566?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Labeling Reaction:

Use an amine-free buffer, such as phosphate-buffered saline (PBS), at a pH of 7.0-8.0 for

the labeling reaction.[10] Avoid buffers containing primary amines like Tris or glycine, as

they will compete with the target molecule for reaction with the NHS ester.[10]

Add the dissolved BP Fluor 405 NHS Ester to your protein or other amine-containing

sample.

Incubate the reaction for the time specified in your protocol, typically 30-60 minutes at

room temperature or longer on ice.[10]

Quenching (Optional but Recommended): To stop the labeling reaction, a quenching buffer

containing primary amines (e.g., Tris or glycine) can be added.[12]

Below is a diagram illustrating the general workflow for handling BP Fluor 405 NHS Ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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